Cas no 1247550-07-7 (Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy-)

• Product Name: Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy-
• CAS No: 1247550-07-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6427382
• PubChem ID: 61776987
• Update Time: 2025-08-01

Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy-
• AKOS011048119
• 1247550-07-7
• CS-0293403
• 1-[4-(cyclobutylamino)piperidin-1-yl]-2-methoxyethan-1-one
• 1-(4-(Cyclobutylamino)piperidin-1-yl)-2-methoxyethan-1-one
• EN300-712947

• Inchi： 1S/C12H22N2O2/c1-16-9-12(15)14-7-5-11(6-8-14)13-10-3-2-4-10/h10-11,13H,2-9H2,1H3
• InChI Key： WUCMXOZECPETBU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(NC2CCC2)CC1)COC

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 365.7±37.0 °C(Predicted)
• pka: 10.24±0.20(Predicted)

Additional information on Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy-

Comprehensive Overview of Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- (CAS No. 1247550-07-7)

Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- (CAS No. 1247550-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine and cyclobutylamino moieties, is often studied for its role in drug discovery and development. Researchers are particularly interested in its methoxy and ketone functional groups, which contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for highly functionalized piperidine derivatives like Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- has surged, driven by advancements in medicinal chemistry and targeted therapy. The compound's CAS No. 1247550-07-7 is frequently searched in academic and industrial databases, reflecting its relevance in small molecule drug design. Its structural complexity makes it a valuable scaffold for developing kinase inhibitors and GPCR modulators, which are hot topics in cancer research and neurological disorders.

One of the key reasons for the growing interest in Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- is its potential to address drug resistance challenges. With the rise of personalized medicine, researchers are exploring how such compounds can be tailored to interact with specific biomarkers or enzymatic pathways. The cyclobutylamino group, in particular, is noted for its ability to enhance lipophilicity and bioavailability, critical factors in oral drug formulations.

From a synthetic chemistry perspective, CAS No. 1247550-07-7 represents a fascinating case study in heterocyclic compound synthesis. The integration of methoxy and piperidinyl groups requires precise catalytic methods and protection-deprotection strategies, topics frequently discussed in organic chemistry forums. Innovations in green chemistry have also prompted investigations into more sustainable routes for producing such compounds, aligning with global trends toward environmentally friendly synthesis.

The compound's potential extends beyond pharmaceuticals. In material science, derivatives of Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- are being explored for their photophysical properties, which could lead to applications in OLEDs or sensors. This interdisciplinary appeal makes it a subject of interest in both academic publications and patent filings, further solidifying its importance in modern research.

For those searching CAS No. 1247550-07-7 or related terms like piperidine-based ketones or cyclobutylamino derivatives, it's clear that this compound sits at the intersection of multiple cutting-edge fields. Whether you're a medicinal chemist seeking novel drug candidates or a materials scientist exploring functional molecules, Ethanone, 1-[4-(cyclobutylamino)-1-piperidinyl]-2-methoxy- offers a wealth of opportunities for innovation and discovery.